Cas no 1935322-37-4 (2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol)

• Product Name: 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol
• CAS No: 1935322-37-4
• MF: C₉H₈BrNO₂S
• MW: 274.134320259094
• CID: 5247328
• Update Time: 2025-05-25

2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolol, 2-(bromomethyl)-6-methoxy-
• 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol

• Inchi： 1S/C9H8BrNO2S/c1-13-7-3-8-5(2-6(7)12)11-9(4-10)14-8/h2-3,12H,4H2,1H3
• InChI Key： SIZUJCYJWUHING-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=C(O)C=C2N=C1CBr

Additional information on 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol

2-(Bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol: A Comprehensive Overview

The compound 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol, identified by the CAS number 1935322-37-4, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in drug design, material science, and environmental chemistry. The structure of this compound is characterized by a benzothiazole ring system with specific substituents: a bromomethyl group at position 2, a methoxy group at position 6, and a hydroxyl group at position 5. These substituents confer the molecule with distinct chemical and biological properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of benzothiazole derivatives in the field of medicinal chemistry. The presence of the bromomethyl group in this compound introduces electrophilic properties that can be exploited in various synthetic transformations. For instance, the bromomethyl group can act as a leaving group in substitution reactions, enabling the formation of diverse functional groups that are critical for drug design. Additionally, the methoxy group at position 6 enhances the molecule's solubility and stability, making it more amenable to biological assays and pharmacological evaluations.

The hydroxyl group at position 5 plays a crucial role in determining the compound's reactivity and selectivity. This hydroxyl group can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems. Recent research has demonstrated that such hydroxyl-containing benzothiazole derivatives exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents.

In terms of synthesis, the preparation of 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol involves a multi-step process that typically begins with the formation of the benzothiazole core. This is followed by selective substitution reactions to introduce the desired substituents at specific positions on the ring system. The use of advanced catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic pathways.

The chemical stability of this compound has been extensively studied under various conditions. Research indicates that it exhibits good thermal stability up to moderate temperatures and is resistant to oxidative degradation under physiological conditions. These properties make it suitable for applications in both laboratory settings and industrial processes.

In terms of applications, 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol has shown potential in several areas:

• Drug Development: The compound's unique structure makes it a promising candidate for designing novel drugs targeting inflammatory diseases and oxidative stress-related disorders.
• Catalysis: The bromomethyl group can serve as an effective catalyst in organic transformations, particularly in alkylation reactions.
• Sensors: The methoxy-substituted benzothiazole derivative has been explored for its potential use in developing sensors for detecting specific analytes due to its high sensitivity and selectivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. Such computational approaches are instrumental in guiding experimental efforts toward optimizing its properties for specific applications.

In conclusion, 2-(bromomethyl)-6-methoxy-1,3-benzothiazol-5-ol, with its distinctive structural features and versatile properties, represents a valuable addition to the arsenal of functional molecules available for scientific exploration and technological innovation. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in diverse fields ranging from medicine to materials science.